N-3-oxo-tetradec-7(Z)-enoyl-L-Homoserine lactone N-3-oxo-tetradec-7(Z)-enoyl-L-Homoserine lactone Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. 3-oxo-C14:1-Δ This compound is structurally related to other 3-oxo-monounsaturated (N-acylated homoserine lactones) AHLs such as 3-oxo-C16:1-Δ11cis-(L)-HSL (Catalog No. 10011238).
Brand Name: Vulcanchem
CAS No.: 482598-46-9
VCID: VC0157366
InChI: InChI=1S/C18H29NO4/c1-2-3-4-5-6-7-8-9-10-11-15(20)14-17(21)19-16-12-13-23-18(16)22/h7-8,16H,2-6,9-14H2,1H3,(H,19,21)/b8-7-/t16-/m0/s1
SMILES: CCCCCCC=CCCCC(=O)CC(=O)NC1CCOC1=O
Molecular Formula: C18H29NO4
Molecular Weight: 323.4 g/mol

N-3-oxo-tetradec-7(Z)-enoyl-L-Homoserine lactone

CAS No.: 482598-46-9

Reference Standards

VCID: VC0157366

Molecular Formula: C18H29NO4

Molecular Weight: 323.4 g/mol

N-3-oxo-tetradec-7(Z)-enoyl-L-Homoserine lactone - 482598-46-9

CAS No. 482598-46-9
Product Name N-3-oxo-tetradec-7(Z)-enoyl-L-Homoserine lactone
Molecular Formula C18H29NO4
Molecular Weight 323.4 g/mol
IUPAC Name (Z)-3-oxo-N-[(3S)-2-oxooxolan-3-yl]tetradec-7-enamide
Standard InChI InChI=1S/C18H29NO4/c1-2-3-4-5-6-7-8-9-10-11-15(20)14-17(21)19-16-12-13-23-18(16)22/h7-8,16H,2-6,9-14H2,1H3,(H,19,21)/b8-7-/t16-/m0/s1
Standard InChIKey MGGGOCSKDLGISA-PTZVLDCSSA-N
Isomeric SMILES CCCCCC/C=C\CCCC(=O)CC(=O)N[C@H]1CCOC1=O
SMILES CCCCCCC=CCCCC(=O)CC(=O)NC1CCOC1=O
Canonical SMILES CCCCCCC=CCCCC(=O)CC(=O)NC1CCOC1=O
Description Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. 3-oxo-C14:1-Δ This compound is structurally related to other 3-oxo-monounsaturated (N-acylated homoserine lactones) AHLs such as 3-oxo-C16:1-Δ11cis-(L)-HSL (Catalog No. 10011238).
Synonyms 3-oxo-C14:1-Δ7cis-(L)-HSL
Reference 1.González, J.E., and Keshavan, N.D. Messing with bacterial quorum sensing. Microbiology and Molecular Biology Reviews 70(4), 859-875 (2006).
PubChem Compound 10881846
Last Modified Nov 11 2021
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